Nonaperone

Specification

• CAS No.: 15997-76-9
• Molecular Formula: C18H24FNO
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 4-(3-azabicyclo[3.2.2]nonan-3-yl)-1-(4-fluorophenyl)butan-1-one
• Standard InChI: InChI=1S/C18H24FNO/c19-17-9-7-16(8-10-17)18(21)2-1-11-20-12-14-3-4-15(13-20)6-5-14/h7-10,14-15H,1-6,11-13H2
• Standard InChI Key: MQUXDPJVXLTYED-UHFFFAOYSA-N
• SMILES: C1CC2CCC1CN(C2)CCCC(=O)C3=CC=C(C=C3)F
• Canonical SMILES: C1CC2CCC1CN(C2)CCCC(=O)C3=CC=C(C=C3)F

Introduction

Nonaperone, a chemical compound, is not widely discussed in mainstream scientific literature. Given the lack of specific information on Nonaperone, this article will focus on the general principles of chemical compounds and provide insights into how research on similar compounds is conducted. If Nonaperone is a newly synthesized or less studied compound, detailed research findings might not be readily available.

Understanding Chemical Compounds

Chemical compounds are substances composed of two or more different chemical elements in a fixed stoichiometric proportion, held together by chemical bonds. They can be classified into several types based on their bonding, such as molecular, ionic, intermetallic, and coordination complexes.

Research on Similar Compounds

Research on chemical compounds often involves understanding their structure, synthesis, and biological activity. For instance, compounds like pyrovalerone have been studied for their effects on neurotransmitter uptake mechanisms, showing potential in treating conditions related to dopamine and norepinephrine imbalances.

Presentation of Research Data

When presenting research data on chemical compounds, it is crucial to use clear and concise methods such as tables, graphs, and text. Tables are particularly useful for summarizing large datasets, while graphs highlight trends and patterns in the data.

Example of Research Data Presentation

Below is an example of how research data might be presented for a hypothetical compound similar to Nonaperone. This example uses a format similar to that used in medical research for presenting symptoms and outcomes.

Compound Property	Value	Standard Deviation
Molecular Weight	250 g/mol	±5 g/mol
Melting Point	120°C	±2°C
Solubility in Water	10 mg/mL	±1 mg/mL